2-Ethoxy-3,5-difluoro-benzoic acid ethyl ester
Cat. No. B8309188
M. Wt: 230.21 g/mol
InChI Key: TTYYCWGLGQSZFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09403835B2
Procedure details
A 5M solution of sodium hydroxide (3.2 mL; 16 mmol; 3.2 eq.) was added to a solution of 2-ethoxy-3,5-difluoro-benzoic acid ethyl ester (1.16 g; 5.04 mmol; 1 eq.) in EtOH (23 mL) and the resulting mixture was stirred at 40° C. for 18 hours then concentrated in vacuo. The residue was taken up in water and the pH made acidic with 5M HCl. The precipitate was filtered off, washed with water and dried to afford the title compound (1.8 g, 90%) as a white solid. 1H NMR (DMSO-d6) δ 13.44 (s, 1H), 7.61-7.52 (m, 1H), 7.35-7.28 (m, 1H), 4.04 (q, J=7.0 Hz, 2H), 1.28 (t, J=7.0 Hz, 3H). HPLC (max plot) 79.5%; Rt 3.13 min.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].C([O:5][C:6](=[O:18])[C:7]1[CH:12]=[C:11]([F:13])[CH:10]=[C:9]([F:14])[C:8]=1[O:15][CH2:16][CH3:17])C>CCO>[CH2:16]([O:15][C:8]1[C:9]([F:14])=[CH:10][C:11]([F:13])=[CH:12][C:7]=1[C:6]([OH:18])=[O:5])[CH3:17] |f:0.1|
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Inputs
Step One
[Compound]
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Name
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solution
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Quantity
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0 (± 1) mol
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|
Type
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reactant
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Smiles
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|
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Name
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Quantity
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3.2 mL
|
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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1.16 g
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Type
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reactant
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Smiles
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C(C)OC(C1=C(C(=CC(=C1)F)F)OCC)=O
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Name
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Quantity
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23 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at 40° C. for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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then concentrated in vacuo
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FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitate was filtered off
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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|
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Type
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product
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Smiles
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C(C)OC1=C(C(=O)O)C=C(C=C1F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.8 g | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 176.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
